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Compound of Interest

Compound Name: 1-Bromo-2-chloropropane

Cat. No.: B1583154 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability and key

technical data for 1-Bromo-2-chloropropane (CAS No. 3017-96-7). This document is intended

to assist researchers, scientists, and professionals in drug development in sourcing this

chemical and understanding its properties and potential applications.

Overview of 1-Bromo-2-chloropropane
1-Bromo-2-chloropropane is a halogenated alkane with the chemical formula C₃H₆BrCl. It is a

colorless liquid with a pungent odor and serves as a versatile intermediate in organic synthesis.

[1] Its utility is found in the production of various organic compounds, including pharmaceuticals

and agrochemicals.[1][2] The presence of two different halogen atoms at adjacent positions

provides distinct reactivity, making it a valuable building block in synthetic chemistry.

Commercial Suppliers
1-Bromo-2-chloropropane is available from a range of commercial chemical suppliers. The

following table summarizes some of the known vendors. Purity levels and available quantities

may vary, and it is recommended to contact the suppliers directly for the most current

information and to request certificates of analysis.
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Supplier Name Country/Region Notes

American Custom Chemicals

Corporation
USA

Listed as a

manufacturer/distributor.[2]

City Chemical LLC USA

Manufactures high-purity 1-

Bromo-2-chloropropane in

bulk.[3]

Benchchem USA
Offers qualified products for

research purposes.[4]

ChemicalBook Online Marketplace
Lists multiple suppliers from

various regions.[5]

Guidechem Online Marketplace
Connects buyers with suppliers

from different countries.[6]

LookChem Online Marketplace

Provides a platform to find

manufacturers and distributors.

[2][7][8]

Technical Data
The following table summarizes the key chemical and physical properties of 1-Bromo-2-
chloropropane. This data is essential for designing experiments, understanding reactivity, and

ensuring safe handling.
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Property Value Source(s)

CAS Number 3017-96-7 [2][3][4][5][6][7][9][10][11]

Molecular Formula C₃H₆BrCl [1][2][7][9][10][11]

Molecular Weight 157.44 g/mol [4][7][11]

Appearance Colorless liquid [1]

Boiling Point 115.345 °C at 760 mmHg [2]

Density 1.529 g/cm³ [2]

Refractive Index 1.465 [2]

Flash Point 27.55 °C [2][7]

InChIKey
YMHXXJJTAGKFBA-

UHFFFAOYSA-N
[4][10][11]

Experimental Information
While specific, detailed experimental protocols for 1-Bromo-2-chloropropane are not readily

available in the public domain, its primary use is as an alkylating agent in nucleophilic

substitution reactions.[1] The following section provides a generalized, representative protocol

for such a reaction. Additionally, a common synthetic route to 1-Bromo-2-chloropropane is

described.

Representative Experimental Protocol: Nucleophilic
Substitution
This protocol outlines a general procedure for the reaction of 1-Bromo-2-chloropropane with

a generic nucleophile. Researchers should adapt this protocol based on the specific

nucleophile, solvent, and desired reaction scale.

Objective: To synthesize a new compound via nucleophilic substitution of the bromine atom in

1-Bromo-2-chloropropane.

Materials:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Nucleophilic_Substitution_Reactions_of_1_Bromo_2_bromomethyl_4_chlorobenzene.pdf
https://pharm.sinocurechem.com/chemical-properties-synthesis-and-applications-of-1-bromo-2-chloroethane-a-comprehensive-review/
https://wap.guidechem.com/encyclopedia/1-bromo-2-chloropropane-dic388027.html
https://www.benchchem.com/product/b1583154
https://www.researchgate.net/publication/226472487_Reaction_of_1-bromo-3-chloropropane_with_tellur_and_dimethyltelluride_in_the_system_of_hydrazine_hydrate-alkali
https://patents.google.com/patent/US2303549A/en
https://www.scribd.com/document/881286448/Nucleophilic-Substitution-Reactions-of-1-Bromopropane-1
https://www.solubilityofthings.com/1-bromo-2-chloro-propane
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-2-chloropropane
https://www.lookchem.com/casno3017-96-7.html
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Nucleophilic_Substitution_Reactions_of_1_Bromo_2_bromomethyl_4_chlorobenzene.pdf
https://patents.google.com/patent/US2303549A/en
https://www.scribd.com/document/881286448/Nucleophilic-Substitution-Reactions-of-1-Bromopropane-1
https://www.solubilityofthings.com/1-bromo-2-chloro-propane
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-2-chloropropane
https://wap.guidechem.com/encyclopedia/1-bromo-2-chloropropane-dic388027.html
https://patents.google.com/patent/US2303549A/en
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-2-chloropropane
https://www.lookchem.com/casno3017-96-7.html
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Nucleophilic_Substitution_Reactions_of_1_Bromo_2_bromomethyl_4_chlorobenzene.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Nucleophilic_Substitution_Reactions_of_1_Bromo_2_bromomethyl_4_chlorobenzene.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Nucleophilic_Substitution_Reactions_of_1_Bromo_2_bromomethyl_4_chlorobenzene.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Nucleophilic_Substitution_Reactions_of_1_Bromo_2_bromomethyl_4_chlorobenzene.pdf
https://patents.google.com/patent/US2303549A/en
https://wap.guidechem.com/encyclopedia/1-bromo-2-chloropropane-dic388027.html
https://www.solubilityofthings.com/1-bromo-2-chloro-propane
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-2-chloropropane
https://www.benchchem.com/product/b1583154?utm_src=pdf-body
https://www.lookchem.com/casno3017-96-7.html
https://www.benchchem.com/product/b1583154?utm_src=pdf-body
https://www.benchchem.com/product/b1583154?utm_src=pdf-body
https://www.benchchem.com/product/b1583154?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583154?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1-Bromo-2-chloropropane

Nucleophile (e.g., sodium azide, potassium cyanide, sodium thiophenoxide)

Anhydrous polar aprotic solvent (e.g., Dimethylformamide (DMF) or Acetonitrile)

Round-bottom flask

Magnetic stirrer and stir bar

Condenser

Heating mantle or oil bath

Inert atmosphere (e.g., Nitrogen or Argon)

Standard workup and purification equipment (separatory funnel, rotary evaporator,

chromatography supplies)

Procedure:

In a dry round-bottom flask under an inert atmosphere, dissolve the nucleophile in the

chosen anhydrous solvent.

To this solution, add 1-Bromo-2-chloropropane (typically 1.0 equivalent) dropwise at room

temperature with vigorous stirring.

After the addition is complete, heat the reaction mixture to an appropriate temperature (e.g.,

50-80 °C) and monitor the progress of the reaction by Thin Layer Chromatography (TLC) or

Gas Chromatography (GC).

Once the reaction is complete (as indicated by the consumption of the starting material), cool

the mixture to room temperature.

Quench the reaction by adding water or an appropriate aqueous solution.

Extract the product into an organic solvent (e.g., ethyl acetate, dichloromethane).
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Wash the organic layer with water and brine, then dry it over anhydrous sodium sulfate or

magnesium sulfate.

Filter off the drying agent and concentrate the solvent using a rotary evaporator.

Purify the crude product by a suitable method, such as column chromatography or

distillation, to obtain the desired substituted propane derivative.

Synthesis of 1-Bromo-2-chloropropane
A common and controlled method for the synthesis of 1-Bromo-2-chloropropane involves the

conversion of a pre-functionalized precursor, 1-bromo-2-propanol.[4] This approach offers good

regioselectivity.[4]

The precursor, 1-bromo-2-propanol, can be synthesized by the reaction of allyl bromide with

sulfuric acid.[4] The subsequent conversion to 1-Bromo-2-chloropropane is typically achieved

using a chlorinating agent like thionyl chloride (SOCl₂).[4] This reaction proceeds via a

nucleophilic substitution mechanism where the hydroxyl group is converted into a better leaving

group, which is then displaced by a chloride ion.[4]

Visualizations
The following diagrams illustrate key logical and experimental workflows related to the use of 1-
Bromo-2-chloropropane.
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General Experimental Workflow for Using a Commercial Chemical

Sourcing

Experimentation

Identify Suppliers

Request Quotations & Lead Times

Select Supplier & Procure

Review Safety Data Sheet (SDS)

Reaction Setup & Execution

Monitor Reaction Progress (TLC/GC)

Reaction Workup & Extraction

Purification (Chromatography/Distillation)

Product Characterization (NMR, MS, etc.)

Click to download full resolution via product page

Caption: General workflow from sourcing a chemical to experimental product analysis.
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Synthesis Route for 1-Bromo-2-chloropropane

Allyl Bromide

+ H₂SO₄

1-Bromo-2-propanol

+ SOCl₂

1-Bromo-2-chloropropane

Click to download full resolution via product page

Caption: Synthesis of 1-Bromo-2-chloropropane from 1-Bromo-2-propanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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chloropropane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Phone: (601) 213-4426
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